Cas no 10114-40-6 (Acid Alizarin Blue BB)

• Product Name: Acid Alizarin Blue BB
• CAS No: 10114-40-6
• Molecular Formula: C₁₄H₈O₁₄S₂^.Na+
• Molecular Weight: 487.32472
• CID: 168213
• PubChem ID: 49875685

Acid Alizarin Blue BB Properties

Names and Identifiers

• 2,6-Anthracenedisulfonicacid, 9,10-dihydro-1,3,4,5,7,8-hexahydroxy-9,10-dioxo-, sodium salt (1:2)
• ACID ALIZARIN BLUE 2B,BIOLOGICAL STAIN
• Acid Alizarin Blue BB
• CI 58610
• sodium,1,3,4,5,7,8-hexahydroxy-9,10-dioxoanthracene-2,6-disulfonic acid
• 2,9,10-dihydro-1,3,4,5,7,8-hexahydroxy-9,10-dioxo-,disodium salt
• Alizarin Cyanin BB
• Anthracene Blue SWX
• NSC-4998
• c.i.no.58610
• ACID ALIZARIN BLUE 2B
• ACID ALIZARIN BLUE BB, C.I. NO.58610
• C.I. 58610
• sodium 1,3,4,5,7,8-hexahydroxy-9,10-dioxo-9,10-dihydroanthracene-2,6-disulfonate
• mordant blue 23
• disodium 1,3,4,5,7,8-hexahydroxy-9,10-dioxo-9,10-dihydroanthracene-2,6-disulfonate
• Acid alizarin blue bb,c.i. no.58610
• disodium;1,3,4,5,7,8-hexahydroxy-9,10-dioxoanthracene-2,6-disulfonate
• alizarin cyanin BBS
• AKOS000283094
• 10114-40-6
• Q27159561
• CHEBI:87367

• InChIKey： FKLILKHHYDFNFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8O14S2.Na/c15-5-1-3(9(19)13(29(23,24)25)11(21)7(1)17)6(16)2-4(5)10(20)14(30(26,27)28)12(22)8(2)18;/h17-22H,(H,23,24,25)(H,26,27,28);/q;+1
• SMILES： [Na+].OS(C1C(O)=C(O)C2C(C3C(O)=C(S(=O)(O)=O)C(O)=C(O)C=3C(=O)C=2C=1O)=O)(=O)=O

Computed Properties

• Exact Mass: 507.89900
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 2
• Monoisotopic Mass: 486.925
• Heavy Atom Count: 31
• Complexity: 870
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 281A^2

Experimental Properties

• LogP: 0.66540
• PSA: 286.68000
• Refractive Index: 1.871
• Density: 2.378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones